Cas no 2034295-34-4 (N-cyclopentyl-2-phenyl-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2H-1,2,3-triazole-4-carboxamide)

• Product Name: N-cyclopentyl-2-phenyl-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2H-1,2,3-triazole-4-carboxamide
• CAS No: 2034295-34-4
• MF: C₂₄H₂₅N₇O
• MW: 427.501603841782
• CID: 5332620
• Update Time: 2025-08-05

N-cyclopentyl-2-phenyl-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-phenyl-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)-2H-1,2,3-triazole-4-carboxamide
• N-cyclopentyl-2-phenyl-N-[2-(3-pyridin-4-ylpyrazol-1-yl)ethyl]triazole-4-carboxamide
• N-cyclopentyl-2-phenyl-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C24H25N7O/c32-24(23-18-26-31(28-23)21-8-2-1-3-9-21)30(20-6-4-5-7-20)17-16-29-15-12-22(27-29)19-10-13-25-14-11-19/h1-3,8-15,18,20H,4-7,16-17H2
• InChI Key： BHLBGEGLECNOOW-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C2C=CC=CC=2)N=1)N(CCN1C=CC(C2C=CN=CC=2)=N1)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 601
• XLogP3: 3.5
• Topological Polar Surface Area: 81.7

Additional information on N-cyclopentyl-2-phenyl-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2H-1,2,3-triazole-4-carboxamide

Research Brief on N-cyclopentyl-2-phenyl-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2H-1,2,3-triazole-4-carboxamide (CAS: 2034295-34-4)

N-cyclopentyl-2-phenyl-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2H-1,2,3-triazole-4-carboxamide (CAS: 2034295-34-4) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound features a unique triazole-carboxamide core structure, combined with cyclopentyl, phenyl, and pyridinyl-pyrazole moieties, which suggest potential interactions with various biological targets. Recent studies have explored its pharmacological properties, particularly in the context of kinase inhibition and its implications for therapeutic applications.

The synthesis of this compound involves a multi-step process, starting with the formation of the triazole ring, followed by the introduction of the cyclopentyl and phenyl groups, and culminating in the attachment of the pyridinyl-pyrazole ethyl side chain. The structural complexity of this molecule underscores its potential as a versatile scaffold for drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its purity and structural integrity.

Preliminary in vitro studies have demonstrated that N-cyclopentyl-2-phenyl-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2H-1,2,3-triazole-4-carboxamide exhibits selective inhibition against certain protein kinases, which are implicated in various pathological conditions such as cancer and inflammatory diseases. The compound's binding affinity and inhibitory potency were evaluated using enzymatic assays, revealing promising IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for further optimization and development.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's pharmacokinetic properties, including its solubility, stability, and metabolic profile. Early-stage in vivo studies in rodent models have provided insights into its bioavailability and tissue distribution, which are critical for assessing its therapeutic potential. However, challenges such as moderate oral bioavailability and rapid metabolism have been identified, necessitating further structural modifications to improve its drug-like properties.

The broader implications of this research extend to the design of next-generation kinase inhibitors with enhanced selectivity and reduced off-target effects. The unique structural features of N-cyclopentyl-2-phenyl-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2H-1,2,3-triazole-4-carboxamide offer a valuable template for medicinal chemists aiming to develop targeted therapies for complex diseases. Future studies will likely focus on optimizing its pharmacokinetic profile and evaluating its efficacy in disease-relevant models.

In conclusion, N-cyclopentyl-2-phenyl-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2H-1,2,3-triazole-4-carboxamide represents a promising candidate in the field of chemical biology, with potential applications in oncology and inflammation. Its unique structure and selective kinase inhibition profile warrant further investigation to fully elucidate its therapeutic potential. Continued research efforts will be essential to translate these findings into clinically viable treatments.